5-Chloro-8-(2,2-diethoxyethoxy)quinoline

• CAS No.: 114209-78-8
• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol
• IUPAC Name: 5-chloro-8-(2,2-diethoxyethoxy)quinoline
• InChI: InChI=1S/C15H18ClNO3/c1-3-18-14(19-4-2)10-20-13-8-7-12(16)11-6-5-9-17-15(11)13/h5-9,14H,3-4,10H2,1-2H3
• InChI Key: KORIAMMTUHBTKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=C2C(=C(C=C1)Cl)C=CC=N2)OCC

Description

5-Chloro-8-(2,2-diethoxyethoxy)quinoline is a useful research compound. Its molecular formula is C15H18ClNO3 and its molecular weight is 295.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

180 g of 5-chloro-8-hydroxyquinoline, 237 g of 2-bromoacetaldehyde diethyl acetal and 200 g of potassium carbonate are stirred for 4 h at 120° C. in 800 ml of dimethylformamide. After cooling, the mixture is poured into 2.5 liters of water, and the product is filtered off under suction and dried in vacuo, melting point 51°-53° C.